Cas no 51604-53-6 ((3-Dodecanoyloxy-2-hydroxypropyl) hexadecanoate)

(3-Dodecanoyloxy-2-hydroxypropyl) hexadecanoate structure
51604-53-6 structure
Product Name:(3-Dodecanoyloxy-2-hydroxypropyl) hexadecanoate
CAS No:51604-53-6
MF:C31H60O5
MW:512.805110931396
CID:4762726
PubChem ID:20498039
Update Time:2024-11-07

(3-Dodecanoyloxy-2-hydroxypropyl) hexadecanoate Chemical and Physical Properties

Names and Identifiers

    • (3-dodecanoyloxy-2-hydroxypropyl) hexadecanoate
    • hexadecanoic acid, 2-hydroxy-3-[(1-oxododecyl)oxy]propyl ester
    • 1-O-Lauroyl-3-O-palmitoylglycerol
    • 1-Palmitoyl-3-Lauroyl-rac-glycerol
    • SCHEMBL10932297
    • 51604-53-6
    • PD124692
    • (3-Dodecanoyloxy-2-hydroxypropyl) hexadecanoate
    • Inchi: 1S/C31H60O5/c1-3-5-7-9-11-13-14-15-16-18-20-22-24-26-31(34)36-28-29(32)27-35-30(33)25-23-21-19-17-12-10-8-6-4-2/h29,32H,3-28H2,1-2H3
    • InChI Key: LANMFMOMCREFAD-UHFFFAOYSA-N
    • SMILES: O(CC(COC(CCCCCCCCCCC)=O)O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 512.44407501g/mol
  • Monoisotopic Mass: 512.44407501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 30
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.9
  • Topological Polar Surface Area: 72.8

(3-Dodecanoyloxy-2-hydroxypropyl) hexadecanoate Pricemore >>

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